Cleomiscosin A Cleomiscosin A (2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one is a natural product found in Hibiscus taiwanensis, Jatropha, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 76948-72-6
VCID: VC20871192
InChI: InChI=1S/C20H18O8/c1-24-13-7-10(3-5-12(13)22)17-15(9-21)26-20-18-11(4-6-16(23)27-18)8-14(25-2)19(20)28-17/h3-8,15,17,21-22H,9H2,1-2H3
SMILES: COC1=C(C=CC(=C1)C2C(OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO)O
Molecular Formula: C20H18O8
Molecular Weight: 386.4 g/mol

Cleomiscosin A

CAS No.: 76948-72-6

Cat. No.: VC20871192

Molecular Formula: C20H18O8

Molecular Weight: 386.4 g/mol

* For research use only. Not for human or veterinary use.

Cleomiscosin A - 76948-72-6

Specification

Description (2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one is a natural product found in Hibiscus taiwanensis, Jatropha, and other organisms with data available.
CAS No. 76948-72-6
Molecular Formula C20H18O8
Molecular Weight 386.4 g/mol
IUPAC Name 3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one
Standard InChI InChI=1S/C20H18O8/c1-24-13-7-10(3-5-12(13)22)17-15(9-21)26-20-18-11(4-6-16(23)27-18)8-14(25-2)19(20)28-17/h3-8,15,17,21-22H,9H2,1-2H3
Standard InChI Key OCBGWPJNUZMLCA-UHFFFAOYSA-N
Isomeric SMILES COC1=C(C=CC(=C1)[C@@H]2[C@H](OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO)O
SMILES COC1=C(C=CC(=C1)C2C(OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO)O
Canonical SMILES COC1=C(C=CC(=C1)C2C(OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO)O
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